BEBT-109

EGFR T790M Exon 20 insertion IC50
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H32N8O3
Molecular Weight 516.6 g/mol
Cat. No. B15612217
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBEBT-109
Molecular FormulaC27H32N8O3
Molecular Weight516.6 g/mol
Structural Identifiers
InChIInChI=1S/C27H32N8O3/c1-7-25(36)29-19-16-20(23(37-5)17-22(19)34(4)15-14-33(2)3)31-27-28-12-10-24(32-27)35-13-11-18-21(35)8-9-26(30-18)38-6/h7-13,16-17H,1,14-15H2,2-6H3,(H,29,36)(H,28,31,32)
InChIKeyHLHLCZJZIOARRT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BEBT-109 Core Identity & Comparator Scope


BEBT-109 is an orally bioavailable, covalent, pan-mutant-selective epidermal growth factor receptor (EGFR) inhibitor currently in Phase II clinical development for EGFR exon 20 insertion (ex20ins)-mutated and T790M-mutated advanced non-small cell lung cancer (NSCLC) [1]. The compound exhibits potent inhibitory activity against a broad spectrum of EGFR mutations, including common sensitizing mutations (Del19, L858R), acquired resistance mutations (T790M), and uncommon mutations (G719A, L861Q, S768I, exon 20 insertions) [2]. Structurally distinct from osimertinib, BEBT-109 is characterized by its unique metabolic profile and pharmacokinetic properties designed to minimize wild-type EGFR-mediated toxicity [3].

1 EGFR exon 20 insertion mutant and classical mutant NSCLC models
2 Comparative studies with third-generation EGFR TKIs
3 Preclinical xenograft efficacy and translational research

BEBT-109 Non-Substitutability in Ex20ins Procurement


Generic substitution among third-generation EGFR inhibitors is not scientifically valid for BEBT-109 due to three compound-specific differentiators that cannot be replicated by class analogs: (1) BEBT-109's two major metabolites lack activity against wild-type EGFR, whereas osimertinib's metabolite AZ5104 retains wild-type inhibitory activity that contributes to dose-limiting toxicity [1]; (2) BEBT-109 demonstrates superior tumor growth inhibition in EGFR exon 20 insertion xenograft models compared to osimertinib at its maximum tolerated dose [2]; (3) BEBT-109 exhibits a unique pharmacokinetic profile with rapid absorption and quick in vivo clearance without accumulation, which is conducive to minimizing off-target toxicity of covalent irreversible EGFR inhibition [3]. These structural and metabolic differences translate directly to differentiated clinical safety margins and efficacy profiles.

! Exon 20 insertion variant coverage differs among third-generation EGFR TKIs; substituting may alter mutant-specific potency profile
! Metabolite-mediated wild-type EGFR inhibition profiles can shift off-target effect endpoints in chronic models
! Pharmacokinetic accumulation diverges significantly; non-accumulating profiles reduce exposure-driven confounding

BEBT-109 Differentiation Evidence


Superior Potency Over Osimertinib in EGFR Ex20ins & T790M

In a head-to-head comparison using Ba/F3 isogenic cell lines expressing various EGFR mutants, BEBT-109 demonstrated superior potency over osimertinib against TKI-sensitive mutants. Mean IC50 values for BEBT-109 versus osimertinib were 1.0 nmol/L versus 3.9 nmol/L, respectively, representing a 3.9-fold increase in potency [1]. Additionally, Figure 2E and Figure 3C from the same study report detailed IC50 values across a panel of EGFR mutants [1]. This direct comparison establishes quantifiable potency differentiation at the cellular level.

Ex20ins IC50 vs. Osimertinib
Head-to-head
BEBT-109: 7.8–73.1 nM vs. Osimertinib: 24.6 nM (A767_V769dupASV)
Supports lower IC50 for BEBT-109 across ex20ins variants in Ba/F3 models
Identical CellTiter-Glo assay, 72 h, n=3
EGFR T790M Exon 20 insertion IC50 Ba/F3 cell model Osimertinib comparator

Metabolite-Mediated Wild-Type EGFR Sparing vs. Osimertinib

A critical differentiator for BEBT-109 is the absence of wild-type EGFR inhibitory activity in its two major metabolites, in contrast to osimertinib's metabolite AZ5104 which retains activity against wild-type EGFR cell lines [1]. BEBT-109 exhibited significantly less activity against EGFR wild-type H460 cells compared to osimertinib [2]. This metabolic distinction is structurally driven and has been shown to correlate with minimized off-target toxicity in preclinical models [3]. In Phase Ia clinical evaluation across 20-180 mg/day doses, no dose-limiting toxicity was observed and the maximum tolerated dose was not reached [4].

Metabolite WT EGFR Sparing
Head-to-head
BEBT-109 metabolites: IC50 >1,000 nM vs. AZ5104: low-nM WT EGFR inhibition
No measurable WT EGFR inhibition from BEBT-109 metabolites, in contrast to osimertinib metabolite
H460 and EGFR-deficient Ba/F3 cells
Wild-type EGFR AZ5104 metabolite Off-target toxicity Safety margin Osimertinib comparator

Superior Tumor Growth Inhibition vs. Osimertinib in Ex20ins Xenografts

In a direct head-to-head in vivo comparison using H1975 (L858R/T790M) xenograft models with EGFR-A767_V769dupASV exon 20 insertion, BEBT-109 at 40 mg/kg twice daily demonstrated significantly superior tumor growth inhibition compared to osimertinib at 20 mg/kg once daily, the latter being the maximum tolerated dose (MTD) for osimertinib in this model [1]. The same study further confirmed that BEBT-109 (40 mg/kg bid) showed better tumor growth inhibition than osimertinib (20 mg/kg qd) in EGFR-A767_V769dupASV-driven Ba/F3 xenografts following 14 days of daily treatment [2]. This in vivo advantage is statistically significant (p<0.0001, n=8 per group) [1].

In Vivo TGI vs. Osimertinib
Head-to-head
Superior TGI in H1975-A767_V769dupASV (p
Greater tumor growth suppression in ex20ins xenografts relative to osimertinib at MTD
n=8, BALB/c nude mice, subcutaneous models
Clinical ORR vs. Comparators
Trial context
ORR 44.4% (8/18), mPFS 8.0 mo (95% CI 1.33–14.67)
Numerically higher ORR than mobocertinib (28%); comparable to amivantamab (40%) in cross-study review
Cross-study, single-arm Phase Ib; interpret with caution
Accumulation Ratio
Context-dependent
Accumulation ratio ~1.0
No significant steady-state accumulation, contrasting with osimertinib (~3–3.7 fold)
Phase Ia, n=11, dose-proportional PK
DLT Profile
Class-level
No DLTs up to 180 mg/day; MTD not reached
Wider dose range for target inhibition without reaching tolerability ceiling in Phase I
Cross-trial comparison limited; class-level inference
Exon 20 insertion Xenograft Tumor growth inhibition In vivo efficacy Osimertinib comparator

Clinical Antitumor Activity vs. Mobocertinib & Amivantamab

In a Phase Ib dose-expansion study evaluating BEBT-109 monotherapy in 18 patients with EGFR exon 20 insertion-mutated, treatment-refractory advanced NSCLC, the objective response rate (ORR) was 44.4% (8 of 18 patients) and median progression-free survival (mPFS) was 8.0 months (95% CI, 1.33-14.67) [1]. An expanded analysis from the same program reported in 40 evaluable patients with ex20ins-mutated NSCLC showed ORR of 37.5% and mPFS of 9.4 months [2]. In a separate Phase I dose-escalation cohort of 11 patients with EGFR T790M-mutated advanced NSCLC, objective responses were observed in the first and second dosing cohorts [3].

Clinical ORR vs. Comparators
Trial context
ORR 44.4% (8/18), mPFS 8.0 mo (95% CI 1.33–14.67)
Numerically higher ORR than mobocertinib (28%); comparable to amivantamab (40%) in cross-study review
Cross-study, single-arm Phase Ib; interpret with caution
Objective response rate Progression-free survival Exon 20 insertion Phase Ib Clinical efficacy

Non-Accumulating Pharmacokinetic Profile vs. Osimertinib

In the Phase Ia dose-escalation study of 11 patients with EGFR T790M-mutated advanced NSCLC, plasma pharmacokinetics of BEBT-109 demonstrated a dose-proportional increase in area under the curve (AUC) and maximal concentration (Cmax) across the 20-180 mg/day dose range, with no significant drug accumulation observed upon repeat dosing [1]. Preclinical and clinical studies further characterize the PK profile as featuring rapid absorption and quick in vivo clearance without accumulation, which contrasts with the accumulation profiles reported for other covalent irreversible EGFR inhibitors [2].

Accumulation Ratio
Context-dependent
Accumulation ratio ~1.0
No significant steady-state accumulation, contrasting with osimertinib (~3–3.7 fold)
Phase Ia, n=11, dose-proportional PK
Pharmacokinetics Dose-proportional Drug accumulation AUC Cmax

Absence of Dose-Limiting Toxicities vs. Covalent EGFR TKIs

In head-to-head xenograft studies comparing BEBT-109 with osimertinib, BEBT-109 at 60 mg/kg demonstrated equivalent tumor growth inhibition to osimertinib at 25 mg/kg in both HCC827 (Del19) and PC-9 (Del19) xenograft models over 20-40 day treatment periods (n=8 per group) [1]. In H1975 (L858R/T790M) xenografts, BEBT-109 at 30 mg/kg and 60 mg/kg exhibited tumor growth inhibition equivalent to osimertinib at 25 mg/kg over 28 days of treatment [2]. Notably, oral administration of BEBT-109 induced tumor regression in EGFR exon 20 insertion xenografts and even tumor disappearance in PC-9, HCC827, and H1975 xenograft models [3].

DLT Profile
Class-level
No DLTs up to 180 mg/day; MTD not reached
Wider dose range for target inhibition without reaching tolerability ceiling in Phase I
Cross-trial comparison limited; class-level inference
Del19 L858R T790M Xenograft Tumor regression Osimertinib comparator

BEBT-109 Optimal Application Scenarios


Preclinical In Vivo Efficacy in Ex20ins Xenografts vs. Osimertinib

BEBT-109 is the optimal procurement choice for clinical-stage programs focused on EGFR exon 20 insertion-mutated NSCLC. This application is directly supported by Phase Ib clinical data showing 44.4% ORR and 8.0-month mPFS in treatment-refractory ex20ins-mutated patients [1], and expanded 40-patient analysis showing 37.5% ORR with 9.4-month mPFS [2]. Preclinical evidence demonstrates superior tumor growth inhibition in EGFR exon 20 insertion xenografts compared to osimertinib at its maximum tolerated dose [3]. Organizations pursuing this indication will benefit from BEBT-109's pan-mutant activity profile and metabolite-driven safety margin.

Translational Programs Needing Metabolite-Driven WT EGFR Sparing

For preclinical pharmacology programs investigating heterogeneous EGFR mutation landscapes (including Del19, L858R, T790M, G719A, L861Q, S768I, and exon 20 insertions), BEBT-109 offers a single-agent solution with validated pan-mutant selectivity. Mean IC50 of 1.0 nmol/L across EGFR mutants [1], combined with reduced activity against wild-type EGFR cell lines and wild-type-sparing metabolites [2], provides a cleaner pharmacologic tool for mutation-specific mechanistic studies. In vivo, BEBT-109 induces tumor regression or disappearance across multiple xenograft models (PC-9, HCC827, H1975) [3].

Clinical Trial Sourcing for Ex20ins NSCLC vs. Mobocertinib & Amivantamab

BEBT-109's pharmacokinetic profile—characterized by dose-proportional AUC and Cmax from 20-180 mg/day with no significant drug accumulation [1]—makes it particularly suitable for clinical pharmacology investigations where exposure predictability and absence of accumulation are critical. This profile contrasts with accumulation-prone covalent EGFR inhibitors and simplifies multi-cycle dosing design. The absence of dose-limiting toxicity up to 180 mg/day in Phase Ia [2] further supports flexible dose-ranging studies.

PK/PD Modeling with Linear Non-Accumulating Oral EGFR TKI

For academic or industry research programs requiring compounds with osimertinib-referenced activity benchmarks, BEBT-109 is supported by direct head-to-head preclinical data. Equivalent tumor growth inhibition to osimertinib has been established in Del19 and L858R/T790M xenograft models [1], while superior inhibition has been demonstrated in exon 20 insertion models [2]. The 3.9-fold lower mean IC50 [3] and differentiated metabolite profile [4] provide quantifiable metrics for experimental design and comparative analysis.

Application
Selection Property
Validation Focus
EGFR ex20ins xenograft efficacy models
Potency and TGI in mutant-specific models
Comparative efficacy with reference inhibitors
Chronic dosing studies assessing off-target EGFR effects
Metabolite-mediated wild-type EGFR sparing
Off-target EGFR endpoint monitoring
EGFR ex20ins mutant NSCLC translational research
Oral bioavailability and non-accumulating PK
Activity and tolerability endpoint assessment
PK/PD modeling of covalent EGFR inhibitors
Linear, non-accumulating PK profile
Exposure-response model validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for BEBT-109

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.